Cas no 2229288-99-5 (4-1-(2-aminoethyl)cyclopropyl-2,6-dimethoxyphenol)

• Product Name: 4-1-(2-aminoethyl)cyclopropyl-2,6-dimethoxyphenol
• CAS No: 2229288-99-5
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6577393
• PubChem ID: 165783220
• Update Time: 2025-10-28

4-1-(2-aminoethyl)cyclopropyl-2,6-dimethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-1-(2-aminoethyl)cyclopropyl-2,6-dimethoxyphenol
• 4-[1-(2-aminoethyl)cyclopropyl]-2,6-dimethoxyphenol
• 2229288-99-5
• EN300-1806026

• Inchi： 1S/C13H19NO3/c1-16-10-7-9(8-11(17-2)12(10)15)13(3-4-13)5-6-14/h7-8,15H,3-6,14H2,1-2H3
• InChI Key： BDFOKJKXFIQDMP-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C1(CCN)CC1)OC)O

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.7Ų

Additional information on 4-1-(2-aminoethyl)cyclopropyl-2,6-dimethoxyphenol

4-1-(2-Aminoethyl)cyclopropyl-2,6-dimethoxyphenol: A Comprehensive Overview

4-1-(2-Aminoethyl)cyclopropyl-2,6-dimethoxyphenol is a complex organic compound with the CAS number 2229288-99-5. This compound has garnered significant attention in the scientific community due to its unique structural features and potential applications in various fields. The molecule consists of a phenol ring substituted with methoxy groups at positions 2 and 6, a cyclopropyl group attached to position 4, and an aminoethyl group linked to the cyclopropane ring. This combination of functional groups makes it a versatile compound with promising properties.

Recent studies have highlighted the importance of 4-1-(2-Aminoethyl)cyclopropyl-2,6-dimethoxyphenol in medicinal chemistry. The presence of the aminoethyl group introduces amine functionality, which is known for its ability to form hydrogen bonds and interact with biological systems. This property makes the compound a potential candidate for drug design, particularly in the development of bioactive molecules. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition and as a precursor for synthesizing more complex pharmacophores.

The cyclopropyl group in the molecule adds rigidity and strain, which can influence the compound's reactivity and selectivity. This feature has been exploited in organic synthesis to create strained intermediates that can undergo unique transformations. For instance, recent investigations have demonstrated that 4-1-(2-Aminoethyl)cyclopropyl-2,6-dimethoxyphenol can serve as a building block for constructing bicyclic structures with potential applications in materials science.

The methoxy groups at positions 2 and 6 on the phenol ring contribute to the compound's electronic properties and solubility. These groups act as electron-donating substituents, stabilizing the aromatic ring and enhancing the molecule's reactivity towards electrophilic substitution reactions. This characteristic has been leveraged in catalytic processes where precise control over reaction pathways is essential.

From a synthetic perspective, 4-1-(2-Aminoethyl)cyclopropyl-2,6-dimethoxyphenol can be prepared through a variety of routes. One common method involves the coupling of a cyclopropane derivative with a suitably substituted phenol using palladium-catalyzed cross-coupling reactions. The introduction of the aminoethyl group typically requires nucleophilic substitution or reductive amination steps, depending on the starting materials used.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 4-1-(2-Aminoethyl)cyclopropyl-2,6-dimethoxyphenol. Quantum mechanical calculations have revealed that the compound exhibits significant conjugation across its aromatic system, which influences its UV-vis absorption properties. These findings have implications for its use in optoelectronic materials and sensors.

In terms of biological activity, preliminary assays have shown that 4-1-(2-Aminoethyl)cyclopropyl-2,6-dimethoxyphenol demonstrates moderate inhibitory effects against certain enzymes associated with neurodegenerative diseases. The aminoethyl group appears to play a critical role in binding to enzyme active sites, suggesting that further optimization could lead to more potent inhibitors.

The versatility of 4-1-(2-Aminoethyl)cyclopropyl-2,6-dimethoxyphenol extends beyond medicinal chemistry into materials science and catalysis. Its ability to coordinate with metal ions has been explored in heterogeneous catalysis applications, where it shows promise as a support material for noble metal nanoparticles. This property could enhance catalytic efficiency in reactions such as hydrogenation and oxidation processes.

In conclusion, 4-1-(2-Aminoethyl)cyclopropyl-2,6-dimethoxyphenol (CAS No: 2229288-99-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool for researchers seeking innovative solutions in drug discovery, materials development, and catalytic processes. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is likely to remain an area of active research interest.